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Compound of Interest

Compound Name: (2E)-3-(2-Furyl)acryloyl chloride
CAS No.: 63485-67-6
Cat. No.: B8821957

Get Quote

Reactivity, Stability, and Application in Drug
Discovery

Executive Summary

In the landscape of acylating agents, Acryloyl Chloride (AC) and (2E)-3-(2-Furyl)acryloyl
Chloride (FA-CI) represent two distinct classes of

-unsaturated acid chlorides. While they share a fundamental electrophilic carbonyl core, their
electronic structures dictate divergent applications. AC is the quintessential "warhead builder,"
a volatile, highly reactive reagent used to install covalent inhibitors (Michael acceptors). In
contrast, FA-Cl is a "chromogenic probe," utilizing the extended conjugation of the furan ring to
serve as a reporter in enzyme kinetics and specific heterocyclic syntheses.

This guide dissects the structural, physical, and practical differences between these two
reagents, providing validated protocols for their handling and application.

Structural & Electronic Landscape

The primary differentiator between these molecules is the extent of
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-conjugation and the resulting electronic stability.

2.1 Acryloyl Chloride (The "Naked" Electrophile)
e Structure:
[1]

o Electronic State: The vinyl group is electron-withdrawing relative to an alkyl chain but
electron-donating via resonance to the carbonyl. However, without an aromatic system to
stabilize the charge, the carbonyl carbon is exceptionally electrophilic.

o Consequence: High volatility, extreme lachrymatory properties, and a tendency toward
spontaneous, exothermic polymerization (requires inhibitors like MEHQ or Phenothiazine).[2]

2.2 (2E)-3-(2-Furyl)acryloyl Chloride (The "Conjugated"”
Reporter)

e Structure:
o Electronic State: The furan ring acts as a

-electron donor. The lone pair on the furan oxygen participates in the conjugated system,
extending through the vinyl group to the carbonyl.

e Consequence: This extended conjugation ("push-pull" system) shifts the UV absorption
maximum (

) into the near-UV/visible range (

nm). It is a solid at room temperature, significantly less volatile, and more stable against
polymerization than AC.
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(2E)-3-(2-Furyl)acryloyl Chloride (FA-CI)

Stabilized
UV Active (~300-340nm)
Solid/Semi-solid

Structure: Extended Conjugation
Furan-CH=CH-COCI

Acryloyl Chloride (AC)
Structure: Minimal Conjugation
CH2=CH-COCI

Click to download full resolution via product page

High Energy
UV Transparent (<210nm)
Volatile Liquid

Figure 1: Structural causality linking conjugation length to physical and spectral properties.

Physical Properties & Reactivity Profile[2][3][4]

The following table summarizes the quantitative differences critical for experimental design.
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(2E)-3-(2-Furyl)acryloyl

Feature Acryloyl Chloride (AC) .

Chloride (FA-CI)
CAS Number 814-68-6 63485-67-6
Molecular Weight 90.51 g/mol 156.57 g/mol

Physical State

Colorless/Yellow Liquid

Solid or Semi-solid

(Yellow/Brown)

Boiling/Melting Point

BP: 75°C (Atm)

MP: ~38-42°C (often semi-
solid)

UV Absorbance

nm

nm (solvent dependent)

Primary Hazard

Polymerization, Lachrymator,

Corrosive

Sensitizer, Corrosive, Moisture

Sensitive

Storage

2-8°C, Stabilized (MEHQ),
Dark

-20°C (Recommended),

Desiccated, Dark

Reactivity Mode

Rapid Acylation, Michael
Addition

Acylation, Diels-Alder (Furan),
UV-Shift

Application Workflows
4.1 Acryloyl Chloride: The Covalent Warhead Builder

AC is the standard reagent for synthesizing Targeted Covalent Inhibitors (TCIs). It reacts with

aniline or amine moieties on a scaffold to install an acrylamide "warhead." This warhead

subsequently reacts with a specific cysteine residue on a target protein (e.g., BTK, EGFR) via

Michael addition.

» Critical Challenge: Controlling the reaction to prevent polymerization of the reagent or the

product.

» Key Drug Examples: Ibrutinib, Osimertinib (synthesis intermediates).

4.2 FA-CI: The Enzymatic Probe
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FA-Cl is widely used to synthesize chromogenic substrates for proteases, such as FAPGG
(Furylacryloyl-Phe-Gly-Gly) for Angiotensin Converting Enzyme (ACE) or chymotrypsin assays.

e Mechanism: The FA-amide bond has a specific UV absorption. When an enzyme hydrolyzes
this bond, the electronic conjugation is disrupted, causing a "Blue Shift" (hypsochromic shift)
and a decrease in absorbance at specific wavelengths (typically 324-345 nm). This allows for
continuous spectrophotometric monitoring of enzyme kinetics.

o o o o g o o o o o e o o o o o o e e e e o

| Pathway A: Covalent Drug Synthesis (AC)

Scaffold-NH2

Peptide Sequence
(Drug Core) (e.g., Phe-Gly-Gly)

FA-CI
(Schotten-Baumann)

¢

Acryloyl Chloride
(-10°C, Base)

Acrylamide Warhead
(Michael Acceptor)

,

Covalent Protein Binding
(Cys-SH attack)

FAPGG Substrate
(High UV Abs @ 345nm)

Enzymatic Hydrolysis
(Absorbance Drop)

Click to download full resolution via product page

Figure 2: Divergent application pathways. Pathway A focuses on permanent bond formation;
Pathway B focuses on spectral reporting.

Experimental Protocols
Protocol A: Handling & Distillation of Acryloyl Chloride

Because AC is prone to polymerization, commercial samples often contain stabilizers that must
be removed or accounted for.
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Assessment: Check the liquid for turbidity (polymer formation). If turbid, filtration is required.

Distillation (Optional but Recommended for Precision):

[¢]

Set up a short-path distillation apparatus under reduced pressure (vacuum).

[¢]

Add copper wire or additional phenothiazine to the boiling pot to inhibit polymerization
during heating.

[e]

Collect the fraction boiling at ~28°C (at 100 mmHg) or 75°C (atmospheric).

[e]

Safety: Perform strictly in a fume hood. The lachrymatory effect is immediate and severe.

[3]

Reaction Conditions: Always use a base scavenger (TEA or DIPEA) and maintain
temperature between -10°C and 0°C to favor N-acylation over Michael addition
polymerization.

Protocol B: Synthesis of FA-Tagged Substrate (Schotten-
Baumann)

Used for creating Furanacryloyl-peptides.

Preparation: Dissolve the target peptide/amino acid in 1M NaOH (or carbonate buffer, pH 9-
10).

Addition: Dissolve (2E)-3-(2-Furyl)acryloyl chloride in a minimal amount of dry acetone or
dioxane.

Reaction: Dropwise add the FA-CI solution to the aqueous peptide solution while stirring
vigorously. Maintain pH > 8 by adding additional NaOH if necessary.

Workup: Acidify the solution to pH 2-3 with dilute HCI. The FA-blocked peptide usually
precipitates or can be extracted into Ethyl Acetate.

Validation: Check UV absorbance. The product should show strong absorbance at

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://ehs.stanford.edu/reference/acryloyl-chloride-exposure-lessons-learned
https://www.benchchem.com/product/b8821957/docs?utm_src=pdf-body#comparative-analysis-acryloyl-chloride-vs-2e-3-2-furyl-acryloyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety & Toxicology (SDS Summary)

o Acryloyl Chloride:[1][2][4][51[6][71[81[9][10][11][12]

o GHS: Danger.[1] Fatal if inhaled (H330), Causes severe skin burns (H314), Flammable
liquid (H225).

o Specific Note: Vapors are heavier than air and can travel to ignition sources.[5]
Lachrymator—induces tears at sub-ppm levels.

e FA-CI:
o GHS: Warning/Danger. Causes skin irritation/burns.[13]

o Specific Note: While less volatile, it is a potent sensitizer. Avoid dust generation.
Hydrolyzes to HCI and Furanacrylic acid on contact with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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